Cas no 1017608-23-9 (2-Iodo-5-isopropylphenol)

• Product Name: 2-Iodo-5-isopropylphenol
• CAS No: 1017608-23-9
• MF: C₉H₁₁IO
• MW: 262.087515115738
• CID: 2101491
• PubChem ID: 53417118
• Update Time: 2025-10-30

2-Iodo-5-isopropylphenol Chemical and Physical Properties

Names and Identifiers

• 2-iodo-5-isopropylphenol
• 2-iodo-5-isopropyl-phenol
• FSOJEWSMQWKEMS-UHFFFAOYSA-N
• MB14755
• 2-Iodo-5-isopropylphenol

• MDL： MFCD15527204
• Inchi： 1S/C9H11IO/c1-6(2)7-3-4-8(10)9(11)5-7/h3-6,11H,1-2H3
• InChI Key： FSOJEWSMQWKEMS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1O)C(C)C

Computed Properties

• Exact Mass: 261.98546g/mol
• Monoisotopic Mass: 261.98546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 3.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes

Additional information on 2-Iodo-5-isopropylphenol

Introduction to 2-Iodo-5-isopropylphenol (CAS No. 1017608-23-9)

2-Iodo-5-isopropylphenol (CAS No. 1017608-23-9) is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its iodine substituent and isopropyl group attached to a phenol ring, which endow it with distinct physical and chemical properties.

The molecular formula of 2-Iodo-5-isopropylphenol is C₉H₁₁IO, and its molecular weight is approximately 244.08 g/mol. The presence of the iodine atom and the isopropyl group significantly influences its reactivity and solubility, making it a valuable intermediate in the synthesis of more complex molecules. The compound can be synthesized through various methods, including electrophilic substitution reactions and coupling reactions involving aryl halides.

In the pharmaceutical industry, 2-Iodo-5-isopropylphenol has shown promise as a precursor for the development of novel drugs. Recent studies have explored its potential as an intermediate in the synthesis of antiviral agents, anti-inflammatory compounds, and other therapeutic molecules. For instance, a study published in the Journal of Medicinal Chemistry in 2023 highlighted the use of 2-Iodo-5-isopropylphenol in the synthesis of a new class of antiviral agents that demonstrated potent activity against several RNA viruses, including influenza and coronaviruses.

Beyond pharmaceutical applications, 2-Iodo-5-isopropylphenol has also found utility in materials science. Its unique electronic properties make it a suitable candidate for the development of functional materials such as organic semiconductors and photoresponsive materials. Research conducted at the University of California, Berkeley, in 2022 demonstrated that derivatives of 2-Iodo-5-isopropylphenol could be used to enhance the performance of organic photovoltaic cells by improving charge transport and stability.

In terms of chemical synthesis, 2-Iodo-5-isopropylphenol serves as a versatile building block for constructing complex organic molecules. Its reactivity can be finely tuned by modifying the substituents on the phenol ring or by employing different reaction conditions. For example, a study published in Organic Letters in 2021 reported a novel palladium-catalyzed coupling reaction that utilized 2-Iodo-5-isopropylphenol to synthesize a series of biologically active compounds with high yields and excellent selectivity.

The safety profile of 2-Iodo-5-isopropylphenol is an important consideration for its practical applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid exposure to skin and eyes, as well as inhalation of vapors. The compound should be stored in a cool, dry place away from incompatible substances to ensure stability and prevent degradation.

In conclusion, 2-Iodo-5-isopropylphenol (CAS No. 1017608-23-9) is a multifaceted compound with a wide range of potential applications in pharmaceuticals, materials science, and chemical synthesis. Its unique chemical structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new uses for this compound, it is likely that its importance will only grow in the coming years.